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Compound of Interest

Compound Name: Stat3-IN-35

Cat. No.: B15611685

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Signal Transducer and Activator of Transcription 3 (STAT3) is a pivotal transcription factor

implicated in a multitude of cellular processes, including cell proliferation, survival,

differentiation, and immune responses. Aberrant and persistent activation of the STAT3

signaling pathway is a hallmark of numerous human cancers, rendering it a compelling

therapeutic target. Stat3-IN-35 is an inhibitor of STAT3 that functions by binding to the SH2

domain, which is crucial for STAT3 dimerization and subsequent activation.[1][2][3] By

preventing the phosphorylation of STAT3, Stat3-IN-35 effectively blocks its downstream

signaling functions.[1][2][3] This compound has demonstrated antiproliferative activities, notably

in triple-negative breast cancer (TNBC) cell lines, and has shown potent antitumor activity in

TNBC xenograft models.[1][2][3] These application notes provide detailed protocols for the

preparation and use of Stat3-IN-35 stock solutions in a research setting.

Quantitative Data Summary
The following table summarizes the key quantitative information for Stat3-IN-35.
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Property Value Reference

Molecular Weight 353.41 g/mol [1][3]

CAS Number 2849535-96-0 [1][3]

Storage (Powder) -20°C for up to 3 years [3]

Storage (in Solvent) -80°C for up to 1 year [3]

Signaling Pathway and Mechanism of Action
The canonical STAT3 signaling pathway is initiated by the binding of cytokines and growth

factors to their cognate receptors on the cell surface. This binding event triggers the activation

of receptor-associated Janus kinases (JAKs), which in turn phosphorylate tyrosine residues on

the receptor, creating docking sites for STAT3 proteins. STAT3 is then recruited to the receptor

and is itself phosphorylated on a critical tyrosine residue (Tyr705). This phosphorylation

induces the homodimerization of STAT3 molecules through reciprocal interactions between the

SH2 domain of one monomer and the phosphotyrosine of the other. The activated STAT3

dimers then translocate to the nucleus, where they bind to specific DNA sequences in the

promoter regions of target genes, thereby regulating the transcription of genes involved in cell

proliferation, survival, and apoptosis.

Stat3-IN-35 exerts its inhibitory effect by directly binding to the SH2 domain of STAT3. This

binding event sterically hinders the docking of STAT3 to the phosphorylated receptor and

prevents the subsequent phosphorylation and dimerization of STAT3, thus blocking its

downstream signaling cascade.
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1. Cell Seeding
Seed cells in a 96-well plate

and incubate overnight.

2. Serum Starvation (Optional)
Incubate cells in serum-free

medium for 3-24 hours.

3. Compound Treatment
Add serial dilutions of Stat3-IN-35

and vehicle control (DMSO).

4. STAT3 Activation
Add STAT3 activator (e.g., IL-6)

to appropriate wells.

5. Incubation
Incubate for an appropriate duration

(e.g., 6-24 hours).

6. Cell Lysis & Luciferase Assay
Lyse cells and add

luciferase assay reagent.

7. Data Acquisition
Measure luminescence using

a luminometer.

8. Data Analysis
Normalize data and calculate

IC50 values.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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